Cas no 2248313-53-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3-trimethylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3-trimethylbutanoate
• CAS No: 2248313-53-1
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5986009
• PubChem ID: 165726587
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3-trimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2248313-53-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3-trimethylbutanoate
• EN300-6513414

• Inchi： 1S/C15H17NO4/c1-9(15(2,3)4)14(19)20-16-12(17)10-7-5-6-8-11(10)13(16)18/h5-9H,1-4H3
• InChI Key： RHLBOKKSXVEKSG-UHFFFAOYSA-N
• SMILES： O(C(C(C)C(C)(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3-trimethylbutanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3-trimethylbutanoate (CAS No. 2248313-53-1) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3-trimethylbutanoate (CAS No. 2248313-53-1) represents a fascinating molecular scaffold with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic ester, characterized by its isoindole core and acetoate functional group, has garnered attention due to its structural versatility and biological relevance. The isoindole moiety, a fused benzene and pyrrole ring system, is known for its presence in various bioactive natural products and synthetic molecules, making it a valuable building block for drug discovery efforts.

Recent advancements in medicinal chemistry have highlighted the importance of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3-trimethylbutanoate as a key intermediate in the synthesis of novel therapeutic agents. Its unique structural features enable it to interact with biological targets in diverse ways, opening up possibilities for applications ranging from enzyme inhibition to modulating signaling pathways. The compound's acetoate group not only contributes to its solubility and metabolic stability but also provides a handle for further derivatization, allowing chemists to fine-tune its pharmacological properties.

In the context of modern drug development, the isoindole scaffold has been extensively studied for its role in designing molecules with enhanced binding affinity and selectivity. For instance, derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3-trimethylbutanoate have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. The steric hindrance provided by the trimethylbutyl side chain further enhances its potential as a pharmacophore by optimizing interactions with protein targets.

The compound's chemical stability under various conditions makes it an attractive candidate for formulation into drug candidates. Researchers have leveraged its compatibility with solid-state forms and solution-phase reactions to develop scalable synthetic routes. Additionally, the presence of both carbonyl and ester functionalities allows for diverse chemical transformations, including condensation reactions that yield valuable heterocyclic products. These attributes have positioned 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3-trimethylbutanoate as a cornerstone in synthetic organic chemistry libraries used by pharmaceutical companies worldwide.

Emerging research also suggests that modifications to the trimethylbutanoate moiety can influence the compound's bioavailability and pharmacokinetic profile. By exploring structural analogs with varying substituents on this group, scientists aim to optimize absorption rates and reduce potential side effects. Such studies are critical in advancing the compound from a laboratory curiosity to a viable therapeutic option for patients.

The isoindole core itself has been implicated in various biological processes beyond its role as a drug scaffold. Natural products containing this motif have demonstrated antimicrobial and anti-inflammatory properties, underscoring the importance of understanding its mechanistic interactions. Computational modeling and high-throughput screening techniques are now being employed to accelerate the discovery of new derivatives with improved efficacy against disease-causing agents.

As computational chemistry tools become more sophisticated, virtual screening methods are increasingly used to predict how modifications to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,3-trimethylbutanoate might enhance its biological activity. These approaches leverage large datasets of known bioactive compounds to identify promising candidates for experimental validation. The integration of machine learning algorithms further refines this process by predicting binding affinities with unprecedented accuracy.

The pharmaceutical industry's shift toward personalized medicine has also influenced how researchers approach the development of new compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 2, 33-trimethylbutanoate (CAS No. 22483135531). By tailoring derivatives based on individual patient profiles or genetic markers，scientists hope to maximize therapeutic outcomes while minimizing adverse reactions。This trend underscores the need for versatile molecular platforms capable of supporting such bespoke drug design strategies。

In conclusion，the compound CAS No22483135531 exemplifies how innovative chemical biology approaches can unlock new therapeutic possibilities。Its unique structural features make it an invaluable tool for designing molecules with tailored biological activities。As research continues to uncover new applications，this isoindole derivative is poised to play a pivotal role in next-generation drug development efforts across academia and industry。